Epigenetic Reader Domain Inhibitor
  • GNE-049
    GNE-049
    • Cat. No.:
    • B607672
    • CAS No.:
    • Molecular Formula:
    • C27H32F2N6O2
    • Molecular Weight:
    • 510.6 g/mol
    Description
    GNE-049 is a potent and selective inhibitor of CBP/p300 bromodomain. GNE-049 blocks prostate cancer growth in vitro and in vivo. Therapeutic targeting of the CBP/p300 bromodomain blocks the growth of castration-...
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  • GNE-207
    GNE-207
    • Cat. No.:
    • B607678
    • CAS No.:
    • Molecular Formula:
    • C29H30N6O3
    • Molecular Weight:
    • 510.6 g/mol
    Description
    GNE-207 is a novel, potent, and orally bioavailable inhibitor of the bromodomain of CBP. GNE-207 has excellent CBP potency (CBP IC50 = 1 nM, MYC EC50 = 18 nM), and it exhibits a good pharmacokinetic profile....
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  • GNE-272
    GNE-272
    • Cat. No.:
    • B607679
    • CAS No.:
    • Molecular Formula:
    • C22H25FN6O2
    • Molecular Weight:
    • 424.5 g/mol
    Description
    Novel potent and selective probe for the Bromodomains of CBP/EP300
    GNE-272 is a potent and selective in Vivo Probe for the Bromodomains of CBP/EP300 (CBP IC50 = 0.02 μM, EP300 IC50 = 0.03 μM, BRET IC50 = 0.41...
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  • SB-284851-BT
    SB-284851-BT
    • Cat. No.:
    • B1680826
    • CAS No.:
    • Molecular Formula:
    • C26H26FN5O
    • Molecular Weight:
    • 443.5 g/mol
    Description
    SB-284851-BT is a piperidinylimidazole that is 1H-imidazole carrying a piperidin-4-yl group, 4-fluorophenyl group and a 2-(3,5-dimethylphenoxy)pyrimidin-4-yl group at positions 1, 4 and 5 respectively. It is a p...
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  • Revumenib
    Revumenib
    • Cat. No.:
    • B2430401
    • CAS No.:
    • 2169919-21-3
    • Molecular Formula:
    • C32H47FN6O4S
    • Molecular Weight:
    • 630.8 g/mol
    Description
    REVUMENIB is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 5 investigational indications.
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  • (Rac)-CPI-203
    (Rac)-CPI-203
    • Cat. No.:
    • B3028415
    • CAS No.:
    • Molecular Formula:
    • C19H18ClN5OS
    • Molecular Weight:
    • 399.9 g/mol
    Description
    (Rac)-CPI-203 is a useful research compound. Its molecular formula is C19H18ClN5OS and its molecular weight is 399.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (Rac)-CPI-203 suitable fo...
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  • (S,R)-CFT8634
    (S,R)-CFT8634
    • Cat. No.:
    • B10829258
    • CAS No.:
    • 2704617-96-7
    • Molecular Formula:
    • C37H45F3N6O5
    • Molecular Weight:
    • 710.8 g/mol
    Description
    Sendegobresib is an orally bioavailable heterobifunctional protein degrader of bromodomain-containing protein 9 (BRD9;  sarcoma antigen NY-SAR-29;  rhabdomyosarcoma antigen MU-RMS-40.8), with potential...
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  • CD235
    CD235
    • Cat. No.:
    • B12299716
    • CAS No.:
    • 1627716-57-7
    • Molecular Formula:
    • C26H20FN5O2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    CD235 is a useful research compound. Its molecular formula is C26H20FN5O2 and its molecular weight is 453.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CD235 suitable for many research a...
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  • YM458
    YM458
    • Cat. No.:
    • B12395980
    • CAS No.:
    • Molecular Formula:
    • C53H61ClN8O5S
    • Molecular Weight:
    • 957.6 g/mol
    Description
    YM458 is a useful research compound. Its molecular formula is C53H61ClN8O5S and its molecular weight is 957.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YM458 suitable for many research...
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  • (S)-GNE-987
    (S)-GNE-987
    • Cat. No.:
    • B15543739
    • CAS No.:
    • Molecular Formula:
    • C56H67F2N9O8S2
    • Molecular Weight:
    • 1096.3 g/mol
    Description
    (S)-GNE-987 is a useful research compound. Its molecular formula is C56H67F2N9O8S2 and its molecular weight is 1096.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (S)-GNE-987 suitable for...
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